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Compound of Interest

Compound Name:
6-Bromo-3-fluoropyridine-2-

carbaldehyde

Cat. No.: B1286017 Get Quote

Essential Safety and Handling Guide for 6-Bromo-3-
fluoropyridine-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-3-fluoropyridine-2-carbaldehyde (CAS No. 885267-36-7). Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of your

research.

Chemical Safety and Properties
6-Bromo-3-fluoropyridine-2-carbaldehyde is a chemical compound that requires careful

handling due to its potential health hazards. The following table summarizes its key chemical

and physical properties.
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Property Value

Molecular Formula C₆H₃BrFNO

Molecular Weight 204.00 g/mol [1]

Physical Form Solid-Powder

Boiling Point 114-115 °C

Storage Temperature Ambient Temperature

Hazard Identification and Classification
This compound is classified as harmful and an irritant. Below is a summary of its GHS hazard

classifications.

Hazard Class GHS Code Signal Word

Acute Toxicity, Oral (Harmful) H302[1] Warning

Acute Toxicity, Dermal

(Harmful)
H312 Warning

Skin Corrosion/Irritation

(Causes irritation)
H315[1] Warning

Serious Eye Damage/Eye

Irritation
H319[1] Warning

Acute Toxicity, Inhalation

(Harmful)
H332 Warning

Specific target organ toxicity —

Single exposure (May cause

respiratory irritation)

H335[1] Warning

Hazard Pictogram:

GHS07: Exclamation Mark
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Hazard Statements:

Harmful if swallowed.[1]

Harmful in contact with skin.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.

May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

Operational Plan: Safe Handling Protocol
A systematic approach to handling 6-Bromo-3-fluoropyridine-2-carbaldehyde is crucial to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle this compound in a certified chemical fume hood to minimize

inhalation of dust or vapors.[3][4]

Safety Equipment: Ensure that an emergency eyewash station and a safety shower are

readily accessible in the immediate work area.[5]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face

shield.[2]
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Skin Protection:

Gloves: Wear chemically resistant gloves. While specific compatibility data for this

compound is not readily available, nitrile gloves are a common recommendation for

handling pyridine-based compounds.[4] Always inspect gloves for any signs of

degradation before use and replace them immediately if compromised.

Lab Coat: A fully buttoned laboratory coat must be worn to protect from skin contact.[3]

Respiratory Protection: If a fume hood is not available or if there is a risk of aerosol

generation, use a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and particulates.[3]

Hygiene Measures
Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Remove contaminated clothing and PPE before entering eating areas.

Disposal Plan: Waste Management
Proper disposal of 6-Bromo-3-fluoropyridine-2-carbaldehyde and its associated waste is

critical to prevent environmental contamination and comply with regulations.

Waste Segregation and Collection
Chemical Waste: Collect all waste containing 6-Bromo-3-fluoropyridine-2-carbaldehyde in

a dedicated, properly labeled, and sealed hazardous waste container.

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste.

Segregation: Keep halogenated waste streams separate from non-halogenated waste to

facilitate proper disposal and manage costs.
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Disposal Procedure
Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full

chemical name ("6-Bromo-3-fluoropyridine-2-carbaldehyde"), and the associated hazards

(Harmful, Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not pour this chemical down the drain or

dispose of it with regular trash.[4]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite). Collect the absorbed material into a sealed container for disposal.[4] For

large spills, evacuate the area and contact your institution's emergency response team.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 6-Bromo-3-
fluoropyridine-2-carbaldehyde, from preparation to disposal.
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Safe Handling Workflow for 6-Bromo-3-fluoropyridine-2-carbaldehyde
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Click to download full resolution via product page

Caption: Logical workflow for handling 6-Bromo-3-fluoropyridine-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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